Cas no 905274-02-4 (tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate
• CAS No: 905274-02-4
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 2119758
• Update Time: 2025-06-08

tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-tert-butyl 3-((dimethylamino)methylene)-4-oxopyrrolidine-1-carboxylate
• tert-butyl (3Z)-3-[(dimethylamino)methylene]-4-oxopyrrolidine-1-carboxylate
• tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate
• tert-butyl 3-[(dimethylamino)methylene]-4-oxopyrrolidine-1-carboxylate

• Inchi： InChI=1S/C12H20N2O3/c1-12(2,3)17-11(16)14-7-9(6-13(4)5)10(15)8-14/h6H,7-8H2,1-5H3/b9-6-
• InChI Key： NICVZJAVRBPUME-TWGQIWQCSA-N
• SMILES： CC(C)(C)OC(=O)N1C/C(=C/N(C)C)/C(=O)C1

Computed Properties

• Exact Mass: 240.14700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 49.85000
• LogP: 1.18960

Additional information on tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate

Professional Introduction to Compound with CAS No. 905274-02-4 and Product Name: tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate

The compound identified by the CAS number 905274-02-4 and the product name tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a tert-butyl group, an (E)-alkene moiety, and a dimethylamino substituent within its framework suggests a high degree of molecular complexity, which is often associated with enhanced pharmacological properties.

Recent studies in the domain of medicinal chemistry have highlighted the importance of oxopyrrolidine derivatives in the development of novel therapeutic agents. The structural motif of (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate exhibits a fused ring system that is conducive to interactions with biological targets, making it a promising candidate for further investigation. The compound's ability to modulate enzyme activity and receptor binding has been explored in several preclinical studies, which have laid the groundwork for its potential application in treating various pathological conditions.

The tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate molecule's stereochemistry, particularly the (E)-configuration of the alkene, plays a crucial role in determining its biological efficacy. This geometric arrangement can influence how the compound interacts with proteins and nucleic acids, thereby affecting its pharmacokinetic and pharmacodynamic profiles. Researchers have utilized computational modeling techniques to predict these interactions, which has accelerated the discovery process for new drug candidates.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for formulation into various dosage forms. Its solubility profile, melting point, and stability under different conditions are critical factors that determine its suitability for clinical use. Recent advancements in crystal engineering have allowed chemists to optimize the solid-state properties of this molecule, enhancing its bioavailability and shelf life.

The synthesis of tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield. These methodologies align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Current research is focused on exploring the therapeutic potential of this compound in several disease models. Preliminary findings suggest that it may possess anti-inflammatory, analgesic, and neuroprotective effects. These activities are attributed to its ability to inhibit key signaling pathways involved in inflammation and pain perception. Further investigation into its mechanism of action will provide deeper insights into its therapeutic utility.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. The case of tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate exemplifies this synergy, as it has been studied in both academic laboratories and industrial settings. Such collaborations facilitate rapid translation of laboratory findings into clinical applications, benefiting patients worldwide.

Regulatory agencies require extensive data to support the safety and efficacy of new drug candidates before they can be approved for human use. The regulatory pathway for 905274-02-4 involves rigorous testing in vitro and in vivo to ensure that it meets stringent safety standards. These studies are essential for demonstrating that the compound is both effective and well-tolerated by patients.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties further. Innovations in drug design and delivery systems may enhance its clinical applicability, opening up new avenues for treating complex diseases. As our understanding of molecular interactions continues to evolve, compounds like tert-butyl (3Z)-3-[(dimethylamino)methylidene]-4-oxopyrrolidine-1-carboxylate will play an increasingly important role in modern medicine.